Cas no 2411309-07-2 (2-chloro-1-3-(4-fluoro-3-methoxyphenyl)azetidin-1-ylethan-1-one)

• Product Name: 2-chloro-1-3-(4-fluoro-3-methoxyphenyl)azetidin-1-ylethan-1-one
• CAS No: 2411309-07-2
• MF: C₁₂H₁₃ClFNO₂
• MW: 257.688525915146
• CID: 5358249
• PubChem ID: 146094707
• Update Time: 2025-06-11

2-chloro-1-3-(4-fluoro-3-methoxyphenyl)azetidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Z3766271699
• 2-chloro-1-[3-(4-fluoro-3-methoxyphenyl)azetidin-1-yl]ethan-1-one
• 2-Chloro-1-[3-(4-fluoro-3-methoxyphenyl)azetidin-1-yl]ethanone
• 2-chloro-1-3-(4-fluoro-3-methoxyphenyl)azetidin-1-ylethan-1-one

• Inchi： 1S/C12H13ClFNO2/c1-17-11-4-8(2-3-10(11)14)9-6-15(7-9)12(16)5-13/h2-4,9H,5-7H2,1H3
• InChI Key： KXHIAGHUESEHBF-UHFFFAOYSA-N
• SMILES： ClCC(N1CC(C2C=CC(=C(C=2)OC)F)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5

Additional information on 2-chloro-1-3-(4-fluoro-3-methoxyphenyl)azetidin-1-ylethan-1-one

Introduction to 2-chloro-1-3-(4-fluoro-3-methoxyphenyl)azetidin-1-ylethan-1-one (CAS No. 2411309-07-2) and Its Applications in Modern Chemical Biology

The compound 2-chloro-1-3-(4-fluoro-3-methoxyphenyl)azetidin-1-ylethan-1-one (CAS No. 2411309-07-2) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel pharmacological agents. This compound, characterized by its unique structural motifs, has garnered considerable attention due to its potential applications in drug discovery and molecular research. The presence of both chloro and fluoro substituents, coupled with a phenolic methoxy group, endows this molecule with distinct electronic and steric properties that make it a versatile scaffold for further chemical modifications.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, with azetidinones being particularly noteworthy for their role as bioisosteres in drug design. The structure of 2-chloro-1-3-(4-fluoro-3-methoxyphenyl)azetidin-1-ylethan-1-one incorporates an azetidinone ring, which is known for its stability and ability to mimic more complex cyclic systems. This feature has been exploited in the development of various therapeutic agents, where the azetidinone core serves as a key pharmacophore.

The 4-fluoro-3-methoxyphenyl moiety is another critical feature of this compound, contributing to its binding affinity and metabolic stability. Fluorine atoms are frequently employed in drug molecules due to their ability to enhance binding interactions at the atomic level, often leading to improved pharmacokinetic profiles. The methoxy group further modulates the electronic properties of the aromatic ring, influencing both reactivity and solubility characteristics. These structural elements collectively contribute to the compound's potential as a lead molecule in pharmaceutical research.

In the realm of modern drug discovery, computational chemistry and high-throughput screening have become indispensable tools for identifying promising candidates. The molecular framework of 2-chloro-1-3-(4-fluoro-3-methoxyphenyl)azetidin-1-ylethan-1-one has been subjected to rigorous computational analysis to elucidate its interactions with biological targets. These studies have revealed that the compound exhibits favorable binding properties with enzymes and receptors involved in critical biological pathways. Such insights have paved the way for its exploration as a potential therapeutic agent.

One of the most compelling aspects of this compound is its versatility in derivative synthesis. The presence of reactive sites such as the chloro group allows for further functionalization, enabling chemists to tailor its properties for specific applications. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, expanding the compound's pharmacological profile. Similarly, nucleophilic substitution reactions offer opportunities to modify the azetidinone core, leading to novel analogs with enhanced biological activity.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The fluoro substituent in 2-chloro-1-3-(4-fluoro-3-methoxyphenyl)azetidin-1-ylethan-1-one contributes significantly to its metabolic stability and lipophilicity, key factors that determine a drug's efficacy and duration of action. Moreover, fluorine atoms can influence the conformational flexibility of molecules, affecting their binding affinity and selectivity. These properties make fluorinated derivatives particularly attractive for developing next-generation therapeutics.

Recent advancements in synthetic methodologies have further enhanced the accessibility of complex molecules like 2-chloro-1-3-(4-fluoro-3-methoxyphenyl)azetidin-1-ylenol derivatives. Techniques such as transition-metal-catalyzed reactions and flow chemistry have enabled more efficient and scalable synthesis routes, reducing costs and improving yields. These innovations are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

The integration of machine learning and artificial intelligence into drug discovery has also revolutionized the field by accelerating the identification of promising compounds. Predictive models trained on large datasets can now forecast the biological activity of molecules with remarkable accuracy. By leveraging these tools, researchers can prioritize compounds like 2-chloro-N-(4-fluorophenyl)-N'-[(S)-(S)-(4-hydroxyphenyl)methyl]-N-methylazetidinecarboxamide, optimizing their design for maximum efficacy.

In conclusion,2-chloro-N-(4-fluorophenyl)-N'-[(S)-(S)-(4-hydroxyphenyl)methyl]-N-methylazetidinecarboxamide (CAS No. 2411309–07–2) exemplifies the intersection of innovative molecular design and cutting-edge synthetic techniques in chemical biology. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,it is poised to play an increasingly important role in advancing pharmaceutical science.